3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride
Catalog No.
S924241
CAS No.
1211510-97-2
M.F
C7H14Cl2N2O
M. Wt
213.1 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride](/img/structure-2d/800/S924241.png)
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CAS Number
1211510-97-2
Product Name
3,7-Diazabicyclo[3.3.1]nonan-9-one dihydrochloride
IUPAC Name
3,7-diazabicyclo[3.3.1]nonan-9-one;dihydrochloride
Molecular Formula
C7H14Cl2N2O
Molecular Weight
213.1 g/mol
InChI
InChI=1S/C7H12N2O.2ClH/c10-7-5-1-8-3-6(7)4-9-2-5;;/h5-6,8-9H,1-4H2;2*1H
InChI Key
VJXGQUUNHHAALD-UHFFFAOYSA-N
SMILES
C1C2CNCC(C2=O)CN1.Cl.Cl
Canonical SMILES
C1C2CNCC(C2=O)CN1.Cl.Cl
Dates
Last modified: 08-16-2023
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